Cas no 1245258-69-8 (Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate)

Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate structure
1245258-69-8 structure
Product Name:Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate
CAS No:1245258-69-8
MF:C13H13ClN2O2
MW:264.707522153854
CID:1089200
PubChem ID:56956009
Update Time:2025-04-20

Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate
    • ethyl 5-chloro-1-(4-methylphenyl)pyrazole-4-carboxylate
    • 1245258-69-8
    • 1H-Pyrazole-4-carboxylic acid, 5-chloro-1-(4-methylphenyl)-, ethyl ester
    • AKOS022172605
    • 5-Chloro-1-p-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • DTXSID00718951
    • Ethyl5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate
    • Ethyl 5-chloro-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C13H13ClN2O2/c1-3-18-13(17)11-8-15-16(12(11)14)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
    • InChI Key: PVAKLECWZNYJOC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OCC)C=NN1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 264.0665554g/mol
  • Monoisotopic Mass: 264.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44.1Ų

Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate Pricemore >>

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